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Compound of Interest

Compound Name: 1-Bromo-2-methylnaphthalene

Cat. No.: B105000 Get Quote

This guide provides essential safety, handling, and disposal procedures for 1-bromo-2-
methylnaphthalene, tailored for laboratory and research professionals. Adherence to these

protocols is critical for ensuring personal safety and environmental compliance.

I. Safety and Handling
Proper handling of 1-bromo-2-methylnaphthalene in a laboratory setting is paramount to

prevent exposure and ensure a safe working environment. The following are key safety and

handling precautions:

Engineering Controls: Use only in well-ventilated areas, preferably within a chemical fume

hood to minimize inhalation of vapors.[1] Ensure that safety showers and eyewash stations

are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[1]

Skin Protection: Wear protective gloves and clothing to prevent skin contact. Inspect

gloves before use.[1]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.
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Hygiene Practices: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

areas where the chemical is handled or stored.[1] Contaminated clothing should be removed

and washed before reuse.[1]

II. First Aid Measures
In case of exposure, immediate action is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2] If skin

irritation persists, consult a physician.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[1][2] Continue rinsing and seek medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting.[2] Never give anything by mouth

to an unconscious person and seek immediate medical attention.[2]

III. Accidental Release Measures
In the event of a spill, follow these procedures to contain and clean up the material safely:

Ensure Personal Safety: Wear appropriate personal protective equipment, including

respiratory protection. Evacuate personnel to a safe area.

Containment: Prevent the spill from entering drains or waterways.[3][4]

Clean-up: Soak up the spill with an inert absorbent material such as sand, earth, or

vermiculite.[1][3]

Disposal: Collect the absorbed material and place it into a suitable, closed container for

disposal as hazardous waste.[1][3][5]

IV. Quantitative Data
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The following table summarizes the key physical and chemical properties of 1-bromo-2-
methylnaphthalene.

Property Value

Molecular Formula C₁₁H₉Br

Molecular Weight 221.09 g/mol

Appearance Liquid

Boiling Point 296 °C (lit.)

Density 1.418 g/mL at 25 °C (lit.)

Flash Point > 113 °C / > 235.4 °F (closed cup)[1]

Refractive Index n20/D 1.648 (lit.)

CAS Number 2586-62-1

V. Proper Disposal Procedure
The disposal of 1-bromo-2-methylnaphthalene must be conducted in accordance with local,

regional, and national hazardous waste regulations.[1] It should not be released into the

environment.[1]

Step-by-Step Disposal Protocol:

Waste Identification: Classify 1-bromo-2-methylnaphthalene waste as hazardous chemical

waste.

Waste Collection:

Collect waste in a dedicated, properly labeled, and sealed container.

Use containers made of compatible materials.

Do not mix with other incompatible wastes.

Storage:
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Store the waste container in a cool, dry, and well-ventilated area designated for hazardous

waste.

Keep the container tightly closed.[1]

Professional Disposal:

Arrange for pick-up and disposal by a licensed hazardous waste disposal company.

Provide the disposal company with a complete characterization of the waste.

Dispose of the contents and container to an approved waste disposal plant.[1]

VI. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-bromo-2-
methylnaphthalene.
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Caption: Disposal workflow for 1-Bromo-2-methylnaphthalene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b105000?utm_src=pdf-body-img
https://www.benchchem.com/product/b105000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

